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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914

For Researchers, Scientists, and Drug Development Professionals

An in-depth review of the existing scientific literature and chemical databases for 4-
Methylpentanamide (CAS No. 1119-29-5) reveals that while fundamental chemical and
physical properties are documented, there is a notable absence of comprehensive studies on
its biological activities, signaling pathways, or advanced applications in drug development. This
document summarizes the available data to provide a foundational understanding of the
compound.

Chemical and Physical Properties

4-Methylpentanamide, also known as isocaproic acid amide, has a molecular formula of
CeH13NO and a molecular weight of approximately 115.17 g/mol .[1][2][3] Its structure consists
of a pentanamide with a methyl group at the fourth carbon position. Key physical properties
gathered from various chemical databases are presented below.

Table 1: Physical and Chemical Properties of 4-Methylpentanamide
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Property Value Source(s)
CAS Number 1119-29-5 [1113114]
Molecular Formula CeH13NO [1][3]
Molecular Weight 115.17 g/mol [1][5]
Boiling Point 245.2°C at 760 mmHg [1]

Melting Point 119 °C [6]

Density 0.894 g/cm?3 [1]

Flash Point 102.1°C [1]
Refractive Index 1.431 [1]

Vapor Pressure 0.0291 mmHg at 25°C [1]

Synthesis Information

Information on the synthesis of 4-Methylpentanamide is limited, with some chemical suppliers
providing potential synthetic routes. One documented method involves the reaction of
acetoacetamide with 1-bromo-2-methylpropane.[5] Another patent describes a method for
preparing a related compound, 4-methyl-3-oxo-N-phenyl-pentanamide, through the amidation
of isobutyryl methyl acetate with aniline.[7]

A specific experimental protocol is outlined for the synthesis of a related compound, 2-isobutyl-
acetamide, which may serve as a precursor or reference.[5]

Experimental Protocol: Synthesis of 2-isobutyl-acetamide[5]

o To a reactor, sequentially add 4.5 mol of anhydrous ethanol, 1 mol of acetamide, 1.1 mol of
sodium ethoxide, and 1.1 mol of isobutyl bromide.

e Maintain the reaction temperature at 65°C with stirring until the reaction is complete.
» Recover the ethanol via distillation.

¢ Dissolve the distillation residue in hot water and filter the solution.
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e Cool the filtrate to allow for the separation of 2-isobutyl-acetamide.
e Dry the resulting compound. The reported yield is 144 g.

Below is a generalized workflow for a common amide synthesis, which could be adapted for 4-
Methylpentanamide.

A generalized workflow for the synthesis of amides.

Spectroscopic Data

Spectroscopic data for 4-Methylpentanamide is available from sources such as the NIST
Chemistry WebBook and PubChem. This includes mass spectrometry and infrared (IR)
spectroscopy data.[2][3][8][9]

e Mass Spectrometry: Electron ionization mass spectra are available, providing information on
the fragmentation pattern of the molecule.[8][9]

¢ Infrared (IR) Spectrum: The IR spectrum, collected on a solid sample (mineral oil mull), is
also available for review.[3]

¢ NMR Spectra: PubChem indicates the availability of 13C NMR spectra.[2]

Biological Activity

A comprehensive search of the scientific literature did not yield any studies specifically
investigating the biological activity, mechanism of action, or signaling pathways of 4-
Methylpentanamide. While research exists on related compounds, such as derivatives of
pentanoic acid with antibacterial properties, there is no direct evidence to attribute these
activities to 4-Methylpentanamide itself.[10] The absence of such data is a significant gap in
the understanding of this compound's potential pharmacological profile.

The typical drug discovery and development process, which would follow initial identification of
biological activity, is illustrated below.
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A simplified representation of the drug discovery and development pathway.
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Conclusion

The currently available information on 4-Methylpentanamide is primarily limited to its
fundamental chemical and physical properties, along with some spectroscopic data. There is a
significant lack of research into its biological effects, potential therapeutic applications, and
associated signaling pathways. For researchers and drug development professionals, this
compound represents a largely unexplored chemical entity. Future research would need to
begin with foundational in vitro and in vivo screening to determine if 4-Methylpentanamide
possesses any biological activity of interest before it could be considered for further
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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